Cas no 87675-67-0 (Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]-)
![Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]- structure](https://www.kuujia.com/scimg/cas/87675-67-0x500.png)
87675-67-0 structure
Product name:Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]-
Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]-
- 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methylthiophen-3-yl]acetamide
- 87675-67-0
- SCHEMBL7827723
- DTXSID30631301
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- Inchi: InChI=1S/C13H20ClNO3S/c1-5-17-13(4,18-6-2)12-11(9(3)8-19-12)15-10(16)7-14/h8H,5-7H2,1-4H3,(H,15,16)
- InChI Key: KXBMRJFFKMUUMS-UHFFFAOYSA-N
- SMILES: CCOC(C)(C1=C(C(=CS1)C)NC(=O)CCl)OCC
Computed Properties
- Exact Mass: 305.0852424g/mol
- Monoisotopic Mass: 305.0852424g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 75.8Ų
Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]- Related Literature
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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5. Atomic-layered Pt clusters on S-vacancy rich MoS2−x with high electrocatalytic hydrogen evolution†Jiafu Chen Chem. Commun., 2021,57, 7011-7014
87675-67-0 (Acetamide, 2-chloro-N-[2-(1,1-diethoxyethyl)-4-methyl-3-thienyl]-) Related Products
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